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Compound of Interest

Compound Name: Ethyl 2,4,6-trimethylbenzoate

Cat. No.: B156424

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2,4,6-trimethylbenzoate, an aromatic ester, is a compound of interest in various
scientific and industrial fields. This technical guide provides a comprehensive overview of its
synonyms, key properties, synthesis, and analytical methodologies. While its primary
applications have been in the fragrance and flavor industries, its structural motifs are also
explored in organic synthesis and medicinal chemistry. This document aims to be a core
resource for professionals requiring detailed information on this compound.

Synonyms

The following are recognized synonyms for Ethyl 2,4,6-trimethylbenzoate:
e 2,4,6-Trimethylbenzoic Acid Ethyl Ester[1]

o Ethyl Mesitylenecarboxylate[1]

» Mesitylenecarboxylic Acid Ethyl Ester[1]

o Ethyl mesitoate[2]

e Benzoic acid, 2,4,6-trimethyl-, ethyl ester[2][3]
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Chemical and Physical Properties

A summary of the key chemical and physical properties of Ethyl 2,4,6-trimethylbenzoate is

presented in the tables below. This data is essential for its handling, characterization, and

application in experimental settings.

Table 1: General Properties

Property Value Reference
Molecular Formula C12H1602 [1][2]13]
Molecular Weight 192.25 g/mol [21[31[4]
Appearance Colorless to light yellow liquid [1]
CAS Number 1754-55-8 [1][3]
Table 2: Physical Properties
Property Value Unit Reference
Boiling Point 121 /7 mmHg °C [3]
Density 1.00 g/cm3 [3]
Refractive Index 1.5020 [3]
logP (Octanol/Water
Partition Coefficient) 2789 4
Water Solubility
(0g10WS) -3.56 mol/L [4]
Table 3: Spectroscopic Data
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Spectroscopic Method Key Data Points Reference
Mass Spectrometry (GC-MS, m/z peaks at 192 (M+), 147, 2]
El) 146, 163, 119

A spectrum is available in
13C NMR _ [2]
public databases.

Synthesis of Ethyl 2,4,6-trimethylbenzoate

The most common method for the synthesis of Ethyl 2,4,6-trimethylbenzoate is the Fischer
esterification of 2,4,6-trimethylbenzoic acid with ethanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification

Materials:

2,4,6-trimethylbenzoic acid

o Absolute ethanol

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (saturated)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate

» Diethyl ether or other suitable extraction solvent

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
2,4,6-trimethylbenzoic acid in an excess of absolute ethanol.

e Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.
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» Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can
be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
e Remove the excess ethanol using a rotary evaporator.
o Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude Ethyl 2,4,6-trimethylbenzoate.

e The crude product can be purified by vacuum distillation.

Synthesis Workflow
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Caption: Fischer Esterification Workflow for Ethyl 2,4,6-trimethylbenzoate Synthesis.

Analytical Methodologies

High-performance liquid chromatography (HPLC) is a suitable technique for the analysis of
Ethyl 2,4,6-trimethylbenzoate, allowing for purity assessment and quantification.

Experimental Protocol: HPLC Analysis

Instrumentation:

e HPLC system with a UV detector
e C18 reverse-phase column
Mobile Phase:

o A gradient or isocratic mixture of acetonitrile and water, with a small amount of acid (e.g.,
phosphoric acid or formic acid) to improve peak shape.

Procedure:

o Standard Preparation: Prepare a stock solution of Ethyl 2,4,6-trimethylbenzoate of known
concentration in a suitable solvent (e.g., acetonitrile). Prepare a series of calibration
standards by diluting the stock solution.

o Sample Preparation: Dissolve the sample containing Ethyl 2,4,6-trimethylbenzoate in the
mobile phase or a compatible solvent. Filter the sample through a 0.45 pum syringe filter
before injection.

e Chromatographic Conditions:
o Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 um)

o Mobile Phase: Acetonitrile/water gradient (e.g., starting with 50:50 and increasing the
acetonitrile percentage over time)

o Flow Rate: 1.0 mL/min
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o Detection Wavelength: Determined by UV-Vis scan (typically around 230 nm for benzoyl
compounds)

o Injection Volume: 10-20 pL

e Analysis: Inject the standards and samples onto the HPLC system. Identify the peak
corresponding to Ethyl 2,4,6-trimethylbenzoate based on its retention time compared to the
standard. Quantify the amount of the compound in the sample by comparing its peak area to
the calibration curve generated from the standards.

Biological Activity

There is limited publicly available data on the specific biological activity of Ethyl 2,4,6-
trimethylbenzoate. While some sources suggest potential antimicrobial properties, detailed
studies confirming this and elucidating any mechanism of action are lacking. Research on
structurally related compounds, such as certain 2,4,6-trimethylbenzenesulfonyl hydrazones,
has shown antibacterial activity, but these findings cannot be directly extrapolated to the ethyl
ester. Further investigation is required to characterize the biological profile of Ethyl 2,4,6-
trimethylbenzoate. At present, no specific signaling pathways have been identified for this
compound.

Conclusion

This technical guide provides a foundational understanding of Ethyl 2,4,6-trimethylbenzoate
for researchers and professionals in drug development and related fields. The information on
its synonyms, physicochemical properties, synthesis, and analytical methods is intended to
support further research and application. The current gap in knowledge regarding its specific
biological activities presents an opportunity for future investigations to explore the potential of
this compound beyond its current applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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